Cas no 1782793-91-2 (Phenol, 3-(3-fluorotetrahydro-3-furanyl)-)

• Product Name: Phenol, 3-(3-fluorotetrahydro-3-furanyl)-
• CAS No: 1782793-91-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5253275
• Update Time: 2025-06-11

Phenol, 3-(3-fluorotetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(3-fluorotetrahydro-3-furanyl)-

• Inchi： 1S/C10H11FO2/c11-10(4-5-13-7-10)8-2-1-3-9(12)6-8/h1-3,6,12H,4-5,7H2
• InChI Key： TVKDVDJXDOHLHG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2(F)CCOC2)=C1

Additional information on Phenol, 3-(3-fluorotetrahydro-3-furanyl)-

Phenol, 3-(3-fluorotetrahydro-3-furanyl)- (CAS No. 1782793-91-2): A Comprehensive Overview in Modern Chemical Research

Phenol, 3-(3-fluorotetrahydro-3-furanyl)-, identified by its CAS number 1782793-91-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules.

The compound features a phenolic core substituted with a 3-fluorotetrahydro-3-furanyl group, which imparts distinct electronic and steric characteristics. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role in the design of novel therapeutic agents targeting various biological pathways.

In the context of modern pharmaceutical research, Phenol, 3-(3-fluorotetrahydro-3-furanyl)- has been explored for its potential in modulating enzyme activity and receptor binding. Its structural motif is reminiscent of several known bioactive scaffolds, suggesting that it may serve as a valuable intermediate in the synthesis of small-molecule drugs. For instance, researchers have investigated its derivatives as inhibitors of kinases and other enzymes implicated in inflammatory and oncogenic processes.

The fluorinated furanyl ring in this compound contributes to its stability under physiological conditions, a crucial factor for drug candidates intended for clinical use. Comparative studies have demonstrated that compounds incorporating this moiety exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has spurred further interest in exploring its applications in the development of next-generation therapeutics.

One of the most compelling aspects of Phenol, 3-(3-fluorotetrahydro-3-furanyl)- is its versatility in synthetic chemistry. The compound can be readily modified through various functional group transformations, allowing chemists to tailor its properties for specific biological targets. For example, introduction of additional substituents at the phenolic or furanyl positions can fine-tune interactions with biological receptors, enhancing binding affinity and selectivity.

Recent advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations have been employed to predict how Phenol, 3-(3-fluorotetrahydro-3-furanyl)- might bind to proteins and other macromolecules. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives.

The synthesis of this compound involves multi-step organic reactions, often requiring specialized equipment and expertise. However, recent innovations in synthetic methodologies have made its preparation more accessible to researchers. Catalytic processes and green chemistry approaches have been particularly effective in improving yield and reducing waste, aligning with the growing emphasis on sustainable practices in chemical research.

In conclusion, Phenol, 3-(3-fluorotetrahydro-3-furanyl)- (CAS No. 1782793-91-2) represents a promising candidate for further exploration in pharmaceutical development. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.